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Compound of Interest

Compound Name: 3-Indoleacetic acid-d7

Cat. No.: B12056001 Get Quote

For researchers, scientists, and drug development professionals requiring high-purity 3-
Indoleacetic acid-d7 (IAA-d7), a deuterated analog of the primary plant auxin, several

commercial suppliers offer this stable isotope-labeled compound for use as an internal

standard in quantitative mass spectrometry-based analyses. This technical guide provides a

comprehensive overview of available commercial sources, experimental protocols for its use,

and relevant biological context.

Commercial Supplier Overview
High-purity 3-Indoleacetic acid-d7 is available from a number of reputable suppliers

specializing in stable isotope-labeled compounds and analytical standards. The purity and

isotopic enrichment of the product are critical parameters for ensuring accurate and

reproducible experimental results. Below is a summary of offerings from various suppliers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12056001?utm_src=pdf-interest
https://www.benchchem.com/product/b12056001?utm_src=pdf-body
https://www.benchchem.com/product/b12056001?utm_src=pdf-body
https://www.benchchem.com/product/b12056001?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Catalog
Number

Chemical
Purity

Isotopic
Purity/Enrichm
ent

Available
Quantities

Cambridge

Isotope

Laboratories, Inc.

DLM-8040 98%[1][2]

Not explicitly

stated, sold as

(D₇, 98%)[1][2]

0.05 g, 0.1 g[2]

[3]

MedChemExpres

s
HY-18569S3 99.84%[4]

Not explicitly

stated, sold as

d7

Various sizes

available[4]

Eurisotop DLM-8040-0.05 98%[3]

Not explicitly

stated, sold as

(D₇, 98%)[3]

0.05 g, 0.1 g[3]

China Isotope Not specified 98%[5]

Not explicitly

stated, sold as

(D₇, 98%)[5]

Not specified[5]

SmallMolecules.

com
DLM-8040-0.05 98.0%[6]

Not explicitly

stated, sold as

(D₇, 98%)[6]

0.05 g[6]

Bio Basic Not specified
Reagent

Grade[7]
Not specified Not specified[7]

Experimental Protocols
The following protocols are generalized methodologies for the synthesis and quality control of

3-Indoleacetic acid-d7, based on established chemical principles.

Synthesis of 3-Indoleacetic Acid-d7
The synthesis of deuterated indole-3-acetic acid can be achieved through various methods,

including the reaction of indole with glycolic acid. A general procedure is outlined below,

adapted from known indole chemistry.[8]

Materials:
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Indole

Deuterated glycolic acid (d2-hydroxyacetic acid)

Potassium hydroxide

Water

Hydrochloric acid

Ether

Decolorizing carbon

Procedure:

In a high-pressure autoclave, combine indole, deuterated glycolic acid, and potassium

hydroxide.

Seal the autoclave and heat to 250°C with rocking or stirring for approximately 18 hours.[8]

Cool the reaction mixture to below 50°C and add water. Heat to 100°C for 30 minutes to

dissolve the potassium salt of the product.[8]

Cool the aqueous solution and transfer it from the autoclave. Rinse the autoclave with water

and combine the rinsings.

Extract the solution with ether to remove any unreacted indole.[8]

Acidify the aqueous phase with hydrochloric acid to precipitate the 3-Indoleacetic acid-d7.

[8]

Cool the mixture to 10°C to ensure complete precipitation.

Collect the crystalline product by filtration, wash with cold water, and dry.

For further purification, the product can be recrystallized from water with the addition of

decolorizing carbon.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

http://www.orgsyn.org/demo.aspx?prep=CV5P0654
http://www.orgsyn.org/demo.aspx?prep=CV5P0654
http://www.orgsyn.org/demo.aspx?prep=CV5P0654
https://www.benchchem.com/product/b12056001?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV5P0654
http://www.orgsyn.org/demo.aspx?prep=CV5P0654
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quality Control by LC-MS/MS
The purity and identity of 3-Indoleacetic acid-d7 should be verified using Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Tandem mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions:

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient of acetonitrile and water, both containing a small amount of formic

acid (e.g., 0.1%) to improve ionization.

Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.5 mL/min.

Injection Volume: 5-10 µL.

Mass Spectrometry Conditions:

Ionization Mode: Positive electrospray ionization (ESI+).

Scan Type: Multiple Reaction Monitoring (MRM).

Precursor Ion (m/z): The protonated molecular ion of 3-Indoleacetic acid-d7.

Product Ions (m/z): Characteristic fragment ions of the precursor.

Collision Energy: Optimized for the specific instrument and precursor/product ion pair.

Procedure:

Prepare a standard solution of the synthesized or purchased 3-Indoleacetic acid-d7 in a

suitable solvent (e.g., methanol or acetonitrile).
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Inject the standard solution into the LC-MS/MS system.

Monitor for the expected precursor and product ions at the correct retention time.

Assess the purity by integrating the peak area of the analyte and any impurities. The isotopic

enrichment can be evaluated by examining the mass spectrum for the presence of non-

deuterated or partially deuterated species.

Signaling Pathways and Logical Relationships
To provide a deeper understanding of the biological context and the application of this

compound, the following diagrams illustrate the procurement workflow and the auxin signaling

pathway.
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Procurement and Verification Workflow for High-Purity Chemical Standards.
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Simplified Auxin (IAA) Signaling Pathway in Plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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